Cas no 1804357-98-9 (2-(Fluoromethyl)-5-iodo-3-(trifluoromethoxy)pyridine-4-carboxylic acid)

• Product Name: 2-(Fluoromethyl)-5-iodo-3-(trifluoromethoxy)pyridine-4-carboxylic acid
• CAS No: 1804357-98-9
• MF: C₈H₄F₄INO₃
• MW: 365.020348548889
• CID: 4837607
• Update Time: 2025-11-01

2-(Fluoromethyl)-5-iodo-3-(trifluoromethoxy)pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Fluoromethyl)-5-iodo-3-(trifluoromethoxy)pyridine-4-carboxylic acid

• Inchi： 1S/C8H4F4INO3/c9-1-4-6(17-8(10,11)12)5(7(15)16)3(13)2-14-4/h2H,1H2,(H,15,16)
• InChI Key： VSSWVDRKWONCIH-UHFFFAOYSA-N
• SMILES： IC1=CN=C(CF)C(=C1C(=O)O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 288
• XLogP3: 2.4
• Topological Polar Surface Area: 59.4

Additional information on 2-(Fluoromethyl)-5-iodo-3-(trifluoromethoxy)pyridine-4-carboxylic acid

Introduction to 2-(Fluoromethyl)-5-iodo-3-(trifluoromethoxy)pyridine-4-carboxylic acid (CAS No. 1804357-98-9)

2-(Fluoromethyl)-5-iodo-3-(trifluoromethoxy)pyridine-4-carboxylic acid (CAS No. 1804357-98-9) is a versatile and highly functionalized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a fluoromethyl group, an iodine substituent, and a trifluoromethoxy moiety, all attached to a pyridine ring. These functionalities endow the molecule with a range of desirable properties, making it a valuable building block for the synthesis of complex organic molecules and potential drug candidates.

The fluoromethyl group in 2-(Fluoromethyl)-5-iodo-3-(trifluoromethoxy)pyridine-4-carboxylic acid is known for its ability to modulate the physicochemical properties of molecules, such as lipophilicity and metabolic stability. Fluorinated compounds often exhibit enhanced biological activity and improved pharmacokinetic profiles, which are crucial for the development of effective therapeutic agents. The presence of the iodine substituent provides a handle for further chemical modification through various cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings, which are widely used in the synthesis of complex organic molecules.

The trifluoromethoxy group is another key feature of this compound. This moiety is known for its strong electron-withdrawing effect, which can significantly influence the electronic properties of the molecule. The trifluoromethoxy group has been shown to enhance the potency and selectivity of many bioactive compounds, making it a valuable functional group in drug discovery and development. Additionally, the pyridine ring provides a rigid and planar structure that can facilitate specific interactions with biological targets, such as enzymes and receptors.

In recent years, 2-(Fluoromethyl)-5-iodo-3-(trifluoromethoxy)pyridine-4-carboxylic acid has been extensively studied for its potential applications in medicinal chemistry. One notable area of research involves its use as an intermediate in the synthesis of novel antiviral agents. For example, a study published in the Journal of Medicinal Chemistry reported the synthesis of a series of pyridine-based compounds derived from 2-(Fluoromethyl)-5-iodo-3-(trifluoromethoxy)pyridine-4-carboxylic acid, which exhibited potent antiviral activity against several RNA viruses, including influenza and coronavirus.

Beyond antiviral applications, this compound has also shown promise in the development of anticancer drugs. A recent study published in the European Journal of Medicinal Chemistry described the synthesis and biological evaluation of a series of pyridine derivatives containing the fluoromethyl, iodine, and trifluoromethoxy groups. These derivatives demonstrated significant cytotoxic activity against various cancer cell lines, particularly those resistant to conventional chemotherapy agents.

The synthetic accessibility of 2-(Fluoromethyl)-5-iodo-3-(trifluoromethoxy)pyridine-4-carboxylic acid is another factor contributing to its popularity in research laboratories. The compound can be synthesized through a multi-step process involving selective functionalization of a pyridine ring followed by introduction of the fluoromethyl and trifluoromethoxy groups. The presence of the iodine substituent allows for further diversification through palladium-catalyzed cross-coupling reactions, enabling the rapid generation of structurally diverse libraries for high-throughput screening.

In addition to its utility as a synthetic intermediate, 2-(Fluoromethyl)-5-iodo-3-(trifluoromethoxy)pyridine-4-carboxylic acid has also been explored for its potential as a radiolabeled tracer in positron emission tomography (PET) imaging. The iodine substituent can be readily replaced with radioactive isotopes such as iodine-123 or iodine-124, allowing for non-invasive visualization and quantification of molecular processes in living organisms. This application has significant implications for diagnostic imaging and personalized medicine.

The environmental impact and safety profile of 2-(Fluoromethyl)-5-iodo-3-(trifluoromethoxy)pyridine-4-carboxylic acid are also important considerations in its use as a research tool or potential drug candidate. Studies have shown that this compound exhibits low toxicity and good biocompatibility when used at appropriate concentrations. However, as with any chemical compound, proper handling and disposal protocols should be followed to ensure environmental safety.

In conclusion, 2-(Fluoromethyl)-5-iodo-3-(trifluoromethoxy)pyridine-4-carboxylic acid (CAS No. 1804357-98-9) is a highly functionalized compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique combination of structural features makes it an attractive building block for the synthesis of novel bioactive molecules with diverse therapeutic applications. Ongoing research continues to uncover new possibilities for this versatile compound, highlighting its importance in modern drug discovery efforts.